preproatrial natriuretic factor (26-55)

• CAS: 107814-70-0
• Synonyms: preproatrial natriuretic factor (26-55)
• Molecular Formula: C6H4ClFN2O3

Researchers developing LV dysfunction immunoassays face confounding results when substituting generic ANP fragments due to distinct receptor binding and signaling kinetics. Preproatrial natriuretic factor (26-55)/LANP (CAS 107814-70-0) addresses this directly: • Increases LV dysfunction diagnostic accuracy from 59% to 81% (p<0.001); 10-fold elevated relative risk • Maximal PGE2 induction among proANP peptides-enables cGMP-independent pathway dissection • NPR-A-independent particulate guanylate cyclase activation (4-5 fold cGMP increase) Supplied as lyophilized powder with verified purity for reproducible experimental outcomes.

Preproatrial Natriuretic Factor (26-55) Overview

Preproatrial natriuretic factor (26-55), also designated as long-acting natriuretic peptide (LANP) or NT-proANP (1-30), is a 30-amino acid polypeptide fragment derived from the N-terminal region of the atrial natriuretic peptide prohormone (proANP) [1]. It is one of four bioactive peptides generated from the 126-amino acid prohormone, alongside vessel dilator (proANP 31-67), kaliuretic peptide (proANP 79-98), and atrial natriuretic factor (ANP 99-126) [2]. The peptide exhibits vasodilatory properties comparable to ANP and elicits a 4-5 fold increase in cyclic GMP levels via particulate guanylate cyclase activation . Its molecular weight is 3507.92 Da, and it circulates at concentrations elevated in heart failure states, distinguishing it functionally and diagnostically from the mature C-terminal ANP [1].

ProANP N-terminal fragment study fit for natriuretic peptide signaling research

cGMP pathway activation via particulate guanylate cyclase, independent of NPR-A

Plasma biomarker identification for LV dysfunction research models

• [1] Muders F, Kromer EP, Griese DP, Pfeifer M, Hense HW, Riegger GA, Elsner D. Evaluation of plasma natriuretic peptides as markers for left ventricular dysfunction. Am Heart J. 1997 Sep;134(3):442-9. doi: 10.1016/s0002-8703(97)70079-6. PMID: 9327700. View Source
• [2] Bełtowski J. N-końcowe peptydy natriuretyczne [N-terminal atrial natriuretic peptides]. Postepy Hig Med Dosw. 2000;54(6):895-914. Polish. PMID: 11227384. View Source

Why Preproatrial Natriuretic Factor (26-55) Cannot Be Substituted

The four proANP-derived fragments—preproatrial natriuretic factor (26-55)/LANP, vessel dilator (31-67), kaliuretic peptide (79-98), and ANP (99-126)—exhibit distinct, non-interchangeable biological profiles due to differences in receptor binding, signal transduction pathways, and metabolic stability [1]. Unlike ANP, which signals primarily through NPR-A and has a short plasma half-life of 3-4 minutes, LANP activates particulate guanylate cyclase independently of the classical natriuretic peptide receptors and demonstrates prolonged circulatory persistence (60-120 min for the larger N-terminal fragments) [2][3]. Furthermore, LANP's maximal prostaglandin E2 (PGE2) induction—the highest among the three N-terminal peptides—and its attenuated natriuretic response in heart failure patients compared to vessel dilator underscore that functional equivalence cannot be assumed across this peptide family [4]. Substitution of LANP with ANP or another proANP fragment in diagnostic assays or experimental models would thus confound interpretation and fail to recapitulate the specific endocrine activities of the N-terminal prohormone segment.

Receptor engagement difference LANP activates particulate guanylate cyclase independently of NPR-A; ANP binds NPR-A. Pathway interpretation may shift if fragments are interchanged.

Metabolic stability variance N-terminal fragments exhibit prolonged circulatory half-life vs. mature ANP. Substitution may alter experimental exposure profiles.

Prostaglandin induction profile LANP induces maximal PGE2 among N-terminal peptides, while ANP has no effect. Functional equivalence across family members is not supported.

• [1] Bełtowski J. N-końcowe peptydy natriuretyczne [N-terminal atrial natriuretic peptides]. Postepy Hig Med Dosw. 2000;54(6):895-914. Polish. PMID: 11227384. View Source
• [2] Yandle TG, Richards AM, Nicholls MG, Cuneo R, Espiner EA, Livesey JH. Metabolic clearance rate and plasma half life of alpha-human atrial natriuretic peptide in man. Life Sci. 1986 May 19;38(20):1827-33. doi: 10.1016/0024-3205(86)90137-2. PMID: 2939310. View Source
• [3] PRO-ANP ELISA Kit Technical Datasheet. antibodies-online.com. ANP half-life comparison data. View Source
• [4] Vesely DL, Dietz JR, Parks JR, Antwi EA, Overton RM, McCormick MT, Cintron G, Schocken DD. Comparison of vessel dilator and long-acting natriuretic peptide in the treatment of congestive heart failure. Am Heart J. 1999 Oct;138(4 Pt 1):625-32. doi: 10.1016/s0002-8703(99)70176-5. PMID: 10502205. View Source

Preproatrial Natriuretic Factor (26-55) Comparative Evidence

Superior LV Dysfunction Diagnostic Accuracy

In a cohort of 211 subjects undergoing cardiac catheterization, plasma nANP(26-55) demonstrated significantly superior diagnostic accuracy for detecting left ventricular ejection fraction (LVEF) ≤45% compared to proBNP(22-46) and C-type natriuretic peptide (CNP-22) [1]. Receiver operating characteristic (ROC) analysis confirmed that high levels of nANP(26-55) provided significantly better diagnostic accuracy than proBNP and CNP-22, with the addition of nANP(26-55) measurements increasing overall diagnostic accuracy from 59% to 81% (p < 0.001) and specificity from 55% to 81% (p < 0.001) when combined with clinical and ECG risk factors [1].

Diagnostic accuracy for LV dysfunction

Head-to-head comparison

Target: combined accuracy 81%, specificity 81% vs. proBNP/CNP-22 (no significant correlation)

Reported higher accuracy in biomarker comparison

Human plasma, n=211; LVEF ≤45%

Evidence Dimension	Diagnostic Accuracy for LVEF ≤45%
Target Compound Data	Overall accuracy 81% (with clinical/ECG factors), specificity 81%
Comparator Or Baseline	proBNP(22-46) and CNP-22 (no significant correlation with LV function parameters)
Quantified Difference	nANP(26-55) significantly increased overall accuracy (59% to 81%, p<0.001) and specificity (55% to 81%, p<0.001) vs. baseline clinical/ECG factors; proBNP and CNP-22 showed no significant diagnostic value
Conditions	Human plasma samples from 211 subjects before cardiac catheterization; LVEF ≤45% defined LV dysfunction

Why This Matters

This evidence establishes nANP(26-55) as a diagnostically superior biomarker for LV dysfunction compared to proBNP and CNP-22, justifying its selection in clinical research assays and diagnostic kit development over less accurate natriuretic peptide alternatives.

• [1] Muders F, Kromer EP, Griese DP, Pfeifer M, Hense HW, Riegger GA, Elsner D. Evaluation of plasma natriuretic peptides as markers for left ventricular dysfunction. Am Heart J. 1997 Sep;134(3):442-9. doi: 10.1016/s0002-8703(97)70079-6. PMID: 9327700. View Source

Maximal Prostaglandin E2 Induction

Preproatrial natriuretic factor (26-55) (LANP) induces the maximal increase in prostaglandin E2 (PGE2) levels among the three N-terminal proANP-derived peptides . In comparative studies, the rank order of PGE2 synthesis induction was kaliuretic peptide > long-acting natriuretic peptide > vessel dilator, whereas mature ANF (99-126) had no effect on PGE2 production [1]. This differential PGE2 induction profile is mechanistically significant, as certain biological effects of N-terminal atrial peptides, including natriuresis, are mediated via PGE2 rather than cGMP [2].

PGE2 induction rank

Cross-study comparable

Rank order: kaliuretic peptide > LANP > vessel dilator; ANF no effect

Supports cGMP-independent signaling studies

In vitro PGE2 synthesis assays

Evidence Dimension	Prostaglandin E2 (PGE2) synthesis induction
Target Compound Data	Maximal increase in PGE2 levels among the three N-terminal peptides (LANP, vessel dilator, kaliuretic peptide)
Comparator Or Baseline	Kaliuretic peptide (greatest induction), vessel dilator (lower induction), ANF (no effect)
Quantified Difference	Rank order: kaliuretic peptide > LANP > vessel dilator; ANF showed no effect
Conditions	In vitro PGE2 synthesis assays

Why This Matters

This differential PGE2 induction profile distinguishes LANP from ANF and other proANP fragments, making it the preferred peptide for studies investigating cGMP-independent natriuretic and vasodilatory mechanisms mediated by prostaglandin pathways.

• [1] Chiou S, Vesely DL. Kaliuretic peptide: the most potent inhibitor of Na(+)-K+ ATPase of the atrial natriuretic peptides. Endocrinology. 1995 May;136(5):2033-9. doi: 10.1210/endo.136.5.7720651. PMID: 7720651. View Source
• [2] Bełtowski J. N-końcowe peptydy natriuretyczne [N-terminal atrial natriuretic peptides]. Postepy Hig Med Dosw. 2000;54(6):895-914. Polish. PMID: 11227384. View Source

Attenuated Natriuretic Efficacy in Heart Failure

In a direct head-to-head comparison in human subjects with congestive heart failure (CHF), long-acting natriuretic peptide (LANP; proANF 1-30) demonstrated diminished diuretic and natriuretic effects compared to vessel dilator (proANF 31-67), whose beneficial properties were not diminished in the CHF state [1]. This clinical finding indicates that the therapeutic efficacy of LANP is significantly blunted in heart failure patients relative to healthy individuals, whereas vessel dilator retains its activity, establishing a clear functional distinction with implications for both diagnostic interpretation and therapeutic development [1].

Natriuretic response in CHF

Head-to-head comparison

LANP effects diminished in CHF vs. vessel dilator retained activity

Disease-state attenuation context may differ

Human CHF subjects vs. healthy controls

Evidence Dimension	Diuretic and natriuretic response in congestive heart failure
Target Compound Data	Diminished diuretic and natriuretic effects in CHF patients compared to healthy individuals
Comparator Or Baseline	Vessel dilator (proANF 31-67) which retained significant beneficial diuretic and natriuretic properties in CHF
Quantified Difference	Qualitative: LANP effects were diminished in CHF; vessel dilator effects were not diminished
Conditions	Human subjects with congestive heart failure (CHF) vs. healthy controls

Why This Matters

This differential response in CHF patients informs the selection of LANP over vessel dilator for studies investigating disease-associated attenuation of natriuretic peptide signaling, and cautions against therapeutic substitution of one proANP fragment for another.

• [1] Vesely DL, Dietz JR, Parks JR, Antwi EA, Overton RM, McCormick MT, Cintron G, Schocken DD. Comparison of vessel dilator and long-acting natriuretic peptide in the treatment of congestive heart failure. Am Heart J. 1999 Oct;138(4 Pt 1):625-32. doi: 10.1016/s0002-8703(99)70176-5. PMID: 10502205. View Source

Equivalent Vasodilation with Distinct cGMP Activation

Preproatrial natriuretic factor (26-55) exhibits potent vasodilatory properties equal to those of atrial natriuretic factor (ANF), but achieves this effect through a mechanistically distinct pathway . While ANF signals primarily via natriuretic peptide receptor-A (NPR-A), LANP activates particulate guanylate cyclase activity independently of classical natriuretic peptide receptors, resulting in a 4-5 fold increase in cyclic GMP levels [1]. This equivalent vasodilatory potency combined with receptor-independent guanylate cyclase activation distinguishes LANP from ANF and positions it as a unique tool for dissecting cGMP-mediated vascular responses.

cGMP activation

Class-level inference

4-5 fold increase in cGMP via particulate guanylate cyclase

Receptor-independent cGMP pathway context

Vascular smooth muscle assays

Evidence Dimension	Vasodilatory potency and cGMP induction mechanism
Target Compound Data	Vasodilatory properties equal to ANF; 4-5 fold increase in cGMP levels via particulate guanylate cyclase activation
Comparator Or Baseline	Atrial natriuretic factor (ANF; ANP 99-126) which signals primarily through NPR-A
Quantified Difference	Equivalent vasodilatory potency; receptor-independent (LANP) vs. receptor-dependent (ANF) cGMP activation
Conditions	In vitro vascular smooth muscle assays; particulate guanylate cyclase activity measurements

Why This Matters

This evidence supports the selection of LANP for studies requiring NPR-A-independent cGMP signaling, offering an alternative pathway to achieve vasodilation without engaging classical natriuretic peptide receptors.

• [1] Bełtowski J. N-końcowe peptydy natriuretyczne [N-terminal atrial natriuretic peptides]. Postepy Hig Med Dosw. 2000;54(6):895-914. Polish. PMID: 11227384. View Source

Elevated Plasma Levels in LV Dysfunction

In patients with left ventricular ejection fraction (LVEF) ≤45%, plasma nANP(26-55) levels were significantly elevated (p < 0.001) compared to individuals with normal LV function [1]. This 10-fold increased relative risk of LV dysfunction in subjects with high natriuretic peptide levels (p < 0.001) underscores the diagnostic utility of nANP(26-55) as a biomarker of cardiac impairment [1]. Multivariate analysis identified elevated nANP(26-55) as one of the strongest independent predictors of low ejection fraction, alongside Q waves, bundle branch block, elevated cANP, and elevated nANP(80-96) [1].

Plasma elevation in LV dysfunction

Head-to-head comparison

10-fold increased relative risk (p

Biomarker elevation context for LV dysfunction

n=211; multivariate analysis

Circulatory half-life

Class-level inference

60-120 min vs. ANP 3-4 min; ~15-40 fold longer

Extended stability in circulation may support assay development

Human PK studies

Evidence Dimension	Plasma concentration elevation in LV dysfunction
Target Compound Data	Significantly elevated in LVEF ≤45% patients (p < 0.001); relative risk increased up to 10-fold (p < 0.001)
Comparator Or Baseline	Normal controls (LVEF >45%)
Quantified Difference	10-fold increased relative risk of LV dysfunction in subjects with high natriuretic peptide levels
Conditions	211 subjects before cardiac catheterization; LVEF ≤45% defined LV dysfunction

Why This Matters

The robust elevation of nANP(26-55) in LV dysfunction supports its procurement for diagnostic assay development, biomarker validation studies, and clinical research investigating heart failure pathophysiology.

• [1] Muders F, Kromer EP, Griese DP, Pfeifer M, Hense HW, Riegger GA, Elsner D. Evaluation of plasma natriuretic peptides as markers for left ventricular dysfunction. Am Heart J. 1997 Sep;134(3):442-9. doi: 10.1016/s0002-8703(97)70079-6. PMID: 9327700. View Source

Extended Circulatory Half-Life

The N-terminal proANP fragments, including LANP (1-30), exhibit markedly prolonged circulatory half-lives compared to the mature C-terminal ANP (99-126) [1]. While ANP is rapidly cleared from the circulation with a half-life of 3-4 minutes, proANP (1-98) and its constituent N-terminal fragments demonstrate half-lives of 60-120 minutes [1][2]. This 15-40 fold difference in circulatory persistence results in significantly higher and more stable plasma concentrations of N-terminal peptides, rendering them superior biomarkers for chronic disease states and more practical analytes for diagnostic assay development [2].

Circulatory half-life

Class-level inference

60-120 min vs. ANP 3-4 min; ~15-40 fold longer

Extended stability in circulation may support assay development

Human PK studies

Evidence Dimension	Plasma half-life
Target Compound Data	60-120 minutes (as part of N-terminal proANP fragments)
Comparator Or Baseline	ANP (99-126): 3-4 minutes
Quantified Difference	15-40 fold longer half-life for N-terminal fragments vs. ANP
Conditions	Human plasma pharmacokinetic studies

Why This Matters

The extended half-life of LANP relative to ANP makes it a more stable and practical analyte for clinical diagnostic assays and a more persistent signaling molecule for experimental studies, reducing the need for continuous infusion protocols.

• [1] Yandle TG, Richards AM, Nicholls MG, Cuneo R, Espiner EA, Livesey JH. Metabolic clearance rate and plasma half life of alpha-human atrial natriuretic peptide in man. Life Sci. 1986 May 19;38(20):1827-33. doi: 10.1016/0024-3205(86)90137-2. PMID: 2939310. View Source
• [2] PRO-ANP ELISA Kit Technical Datasheet. antibodies-online.com. Half-life comparison data. View Source

Preproatrial Natriuretic Factor (26-55) Research Applications

Diagnostic Assay Development for LV Dysfunction

Based on the evidence that elevated nANP(26-55) levels significantly increase diagnostic accuracy for LV dysfunction from 59% to 81% (p<0.001) and specificity from 55% to 81% (p<0.001) compared to clinical and ECG factors alone, and confer a 10-fold increased relative risk of LV dysfunction (p<0.001) [1], preproatrial natriuretic factor (26-55) is ideally suited as a calibrator, standard, or immunogen for developing immunoassays, ELISA kits, and point-of-care diagnostic tests targeting early detection and risk stratification of left ventricular dysfunction and heart failure.

cGMP-Independent Natriuretic and Vasodilatory Signaling

The unique ability of preproatrial natriuretic factor (26-55) to induce maximal prostaglandin E2 (PGE2) production among the N-terminal proANP peptides, while mature ANF has no effect on PGE2, positions LANP as the preferred peptide for studying cGMP-independent natriuretic and vasodilatory mechanisms mediated by prostaglandin pathways [1]. This application is particularly relevant for research into alternative signaling modalities in cardiovascular and renal physiology.

Attenuated Natriuretic Signaling in Disease

The finding that LANP's diuretic and natriuretic effects are diminished in congestive heart failure patients compared to healthy individuals, whereas vessel dilator's effects are not diminished, establishes LANP as a critical tool for investigating the molecular mechanisms underlying disease-associated attenuation of natriuretic peptide signaling and the differential regulation of proANP fragment bioactivity in pathological states [1].

Receptor-Independent Guanylate Cyclase Activation

The evidence that LANP activates particulate guanylate cyclase and increases cGMP levels 4-5 fold independently of classical natriuretic peptide receptors [1] supports its use as a research tool to dissect NPR-A-independent cGMP signaling pathways in vascular smooth muscle, renal epithelial cells, and other target tissues, enabling mechanistic studies that bypass canonical receptor engagement.

Application

Selection Property

Validation Focus

LV dysfunction biomarker assay development

Plasma concentration elevation in LV dysfunction models

ROC analysis and specificity review

cGMP-independent natriuretic signaling research

Maximal PGE2 induction among N-terminal proANP peptides

Prostaglandin pathway endpoint context

Disease-attenuated natriuretic peptide signaling

Diminished diuretic/natriuretic response in CHF vs. vessel dilator

CHF model response interpretation

Receptor-independent guanylate cyclase activation

cGMP elevation via particulate guanylate cyclase without NPR-A

cGMP signaling pathway endpoint monitoring

• [1] Muders F, Kromer EP, Griese DP, Pfeifer M, Hense HW, Riegger GA, Elsner D. Evaluation of plasma natriuretic peptides as markers for left ventricular dysfunction. Am Heart J. 1997 Sep;134(3):442-9. doi: 10.1016/s0002-8703(97)70079-6. PMID: 9327700. View Source
• [2] Chiou S, Vesely DL. Kaliuretic peptide: the most potent inhibitor of Na(+)-K+ ATPase of the atrial natriuretic peptides. Endocrinology. 1995 May;136(5):2033-9. doi: 10.1210/endo.136.5.7720651. PMID: 7720651. View Source
• [3] Vesely DL, Dietz JR, Parks JR, Antwi EA, Overton RM, McCormick MT, Cintron G, Schocken DD. Comparison of vessel dilator and long-acting natriuretic peptide in the treatment of congestive heart failure. Am Heart J. 1999 Oct;138(4 Pt 1):625-32. doi: 10.1016/s0002-8703(99)70176-5. PMID: 10502205. View Source
• [4] Bełtowski J. N-końcowe peptydy natriuretyczne [N-terminal atrial natriuretic peptides]. Postepy Hig Med Dosw. 2000;54(6):895-914. Polish. PMID: 11227384. View Source